Cas no 35265-04-4 (2-(2-Butylamino)ethanol)

• Product Name: 2-(2-Butylamino)ethanol
• CAS No: 35265-04-4
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD11150269
• CID: 322272
• PubChem ID: 98429
• Update Time: 2025-10-29

2-(2-Butylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(1-methylpropyl)amino]-
• 2-(2-Butylamino)ethanol
• 2-((1-Methylpropyl)amino)ethanol
• 2-(butan-2-ylamino)ethanol
• EINECS 252-471-9
• NSC-128123
• CS-0239442
• N-(2-hydroxyethyl)-N-(2-butyl)amine
• Ethanol, 2-((1-methylpropyl)amino)-
• EN300-213002
• SCHEMBL297268
• Ethanol, 2-[(1-methylpropyl)amino]-
• NSC128123
• YTVUVYDVQNALCM-UHFFFAOYSA-N
• NS00009507
• Z335251014
• 35265-04-4
• AKOS000253428
• 2-[(butan-2-yl)amino]ethan-1-ol
• DTXSID80885615
• NSC 128123
• 2-[(1-METHYLPROPYL)AMINO]ETHANOL
• EC 252-471-9
• AKOS022327132

• MDL： MFCD11150269
• Inchi： 1S/C6H15NO/c1-3-6(2)7-4-5-8/h6-8H,3-5H2,1-2H3
• InChI Key： YTVUVYDVQNALCM-UHFFFAOYSA-N
• SMILES： OCCNC(C)CC

Computed Properties

• Exact Mass: 117.11545
• Monoisotopic Mass: 117.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• XLogP3: 0.4

Experimental Properties

• Density: 0.872
• Boiling Point: 191.4°Cat760mmHg
• Flash Point: 72.1°C
• Refractive Index: 1.433
• PSA: 32.26
• LogP: 0.75770

Additional information on 2-(2-Butylamino)ethanol

Comprehensive Overview of 2-(2-Butylamino)ethanol (CAS No. 35265-04-4)

2-(2-Butylamino)ethanol, also known by its CAS number 35265-04-4, is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes an ethylene glycol backbone and a butylamine substituent. This combination endows 2-(2-Butylamino)ethanol with valuable properties that make it suitable for various industrial and research purposes.

The chemical formula of 2-(2-Butylamino)ethanol is C₆H₁₅NO, and it has a molecular weight of approximately 117.19 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 178°C. Its solubility in water is moderate, making it useful in aqueous solutions for various applications.

In the realm of pharmaceutical research, 2-(2-Butylamino)ethanol has garnered significant attention due to its potential as an intermediate in the synthesis of more complex molecules. Recent studies have explored its role in the development of new drugs, particularly those targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of 2-(2-Butylamino)ethanol as a key intermediate in the synthesis of novel anticonvulsant agents. These agents showed promising results in preclinical trials, demonstrating their potential to reduce seizure activity without significant side effects.

Beyond pharmaceutical applications, 2-(2-Butylamino)ethanol is also utilized in the formulation of personal care products and cosmetics. Its emollient properties make it an effective ingredient in moisturizers and skin care formulations. Additionally, the compound's ability to enhance the solubility of other active ingredients has led to its use in hair care products and makeup removers.

In the field of materials science, 2-(2-Butylamino)ethanol has been investigated for its potential as a plasticizer and stabilizer in polymer formulations. Research published in the Polymer Journal in 2020 demonstrated that incorporating 2-(2-Butylamino)ethanol into polymer blends can improve their mechanical properties and thermal stability. This finding opens up new possibilities for the use of this compound in the manufacturing of high-performance plastics and composites.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the biodegradability and ecotoxicity of 2-(2-Butylamino)ethanol have shown that it exhibits moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its long-term environmental effects. Efforts are ongoing to develop more sustainable synthesis methods for this compound to minimize its ecological footprint.

In conclusion, 2-(2-Butylamino)ethanol (CAS No. 35265-04-4) is a multifaceted compound with a broad spectrum of applications across various industries. Its unique chemical structure and favorable properties make it an invaluable component in pharmaceutical research, personal care product formulation, and materials science. As ongoing research continues to uncover new uses and optimize existing applications, the importance of this compound is likely to grow even further.